Cas no 2227797-38-6 ((2S)-1-(pyrimidin-5-yl)propan-2-amine)
(2S)-1-(pyrimidin-5-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-(pyrimidin-5-yl)propan-2-amine
- 2227797-38-6
- EN300-1751006
-
- Inchi: 1S/C7H11N3/c1-6(8)2-7-3-9-5-10-4-7/h3-6H,2,8H2,1H3/t6-/m0/s1
- InChI Key: NGYZKNJZDOAKJG-LURJTMIESA-N
- SMILES: N[C@@H](C)CC1=CN=CN=C1
Computed Properties
- Exact Mass: 137.095297364g/mol
- Monoisotopic Mass: 137.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 51.8Ų
(2S)-1-(pyrimidin-5-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1751006-0.05g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 0.05g |
$1696.0 | 2023-09-20 | ||
| Enamine | EN300-1751006-0.1g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 0.1g |
$1777.0 | 2023-09-20 | ||
| Enamine | EN300-1751006-0.25g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 0.25g |
$1858.0 | 2023-09-20 | ||
| Enamine | EN300-1751006-0.5g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 0.5g |
$1938.0 | 2023-09-20 | ||
| Enamine | EN300-1751006-1.0g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 1g |
$2019.0 | 2023-06-03 | ||
| Enamine | EN300-1751006-2.5g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 2.5g |
$3957.0 | 2023-09-20 | ||
| Enamine | EN300-1751006-5.0g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 5g |
$5854.0 | 2023-06-03 | ||
| Enamine | EN300-1751006-10.0g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 10g |
$8680.0 | 2023-06-03 | ||
| Enamine | EN300-1751006-1g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 1g |
$2019.0 | 2023-09-20 | ||
| Enamine | EN300-1751006-5g |
(2S)-1-(pyrimidin-5-yl)propan-2-amine |
2227797-38-6 | 5g |
$5854.0 | 2023-09-20 |
(2S)-1-(pyrimidin-5-yl)propan-2-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on (2S)-1-(pyrimidin-5-yl)propan-2-amine
The Compound CAS No. 2227797-38-6: (2S)-1-(Pyrimidin-5-yl)Propan-2-Amine
The compound with CAS number 2227797-38-6, commonly referred to as (2S)-1-(pyrimidin-5-yl)propan-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a pyrimidine ring fused with an amine group, creating a chiral center at the second carbon atom, which is critical for its stereochemical properties.
Recent studies have highlighted the importance of (2S)-1-(pyrimidin-5-yl)propan-2-amine in the development of novel therapeutic agents. Its structure allows for versatile interactions with biological targets, making it a promising candidate for various pharmacological applications. Researchers have explored its potential as a modulator of protein-protein interactions, which is a rapidly growing area in drug discovery.
The synthesis of (2S)-1-(pyrimidin-5-yl)propan-2-amine involves a multi-step process that includes the formation of the pyrimidine ring and subsequent amino group substitution. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess, ensuring the compound's stereochemical integrity. This approach not only enhances the compound's efficacy but also minimizes potential side effects.
In terms of biological activity, (2S)-1-(pyrimidin-5-yl)propan-2-amine has shown promising results in preclinical studies. It has demonstrated selective binding to specific receptors, indicating its potential as a lead compound for treating various diseases, including cancer and neurodegenerative disorders. Recent research has focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity.
The structural versatility of (2S)-1-(pyrimidin-5-yl)propan-2-amine has also led to its exploration in other areas, such as agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it a valuable component in catalytic systems and sensors. Furthermore, its chiral nature has been exploited in asymmetric synthesis, providing a platform for the creation of complex molecules with high enantioselectivity.
From an environmental perspective, the synthesis and application of (2S)-1-(pyrimidin-5-yl)propan-2-amine have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes, reducing waste and energy consumption. This aligns with global efforts to promote eco-friendly chemical practices.
In conclusion, (2S)-1-(pyrimidin-5-yL)propan-- continues to be a focal point in scientific research due to its unique properties and diverse applications. As advancements in synthetic methods and biological understanding progress, this compound holds immense potential for contributing to innovative solutions across multiple disciplines.
2227797-38-6 ((2S)-1-(pyrimidin-5-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)